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Compound of Interest

Compound Name: Disodium 5'--inosinate

Cat. No.: B8276402 Get Quote

Technical Support Center: Disodium 5'-Inosinate
(IMP)
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the impact of solvent choice on the solubility

and stability of Disodium 5'-inosinate (IMP).

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of Disodium 5'-inosinate in common laboratory solvents?

A1: Disodium 5'-inosinate is highly soluble in water but shows limited solubility in organic

solvents.[1] Its solubility in water is temperature-dependent.[2] It is considered sparingly soluble

in ethanol and practically insoluble in ether.[2][3][4]
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Solvent Temperature Reported Solubility Citations

Water 20°C ~13 g / 100 mL [2][5]

Water 25°C
~7.8 g / 100 mL (78

mg/mL)
[2][6]

Water Not Specified

Up to 250 mg/mL

(may require

sonication)

[2][7]

Ethanol Not Specified Sparingly Soluble [2][3][4]

Ether Not Specified Practically Insoluble [2][3][4]

DMSO Not Specified
Insoluble or Slightly

Soluble
[6][7]

Q2: What factors influence the solubility of Disodium 5'-inosinate in aqueous solutions?

A2: Several factors can significantly impact the solubility of Disodium 5'-inosinate:

Temperature: Solubility in water increases with temperature.[2] Gently warming the solution

to 30-40°C can aid dissolution.[2]

pH: The optimal pH range for solubility is between 7.0 and 8.5.[2][3][8] Deviations outside

this range can cause a significant decrease in solubility.[2]

Purity and Hydration State: Disodium 5'-inosinate typically exists as a hydrate, containing

approximately 7.5 molecules of water.[2][4] Variations in purity or the hydration state between

different batches can affect how well it dissolves.[2]

Common Ion Effect: The presence of other salts containing sodium ions in the solution can

reduce the solubility of Disodium 5'-inosinate.[2]

Q3: How stable is Disodium 5'-inosinate in solution?

A3: Disodium 5'-inosinate is generally stable under typical food processing conditions, such as

heating at 100°C for one hour in a neutral pH range (4-7).[8] However, it is susceptible to
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degradation under certain conditions:

Acidic Conditions: It can easily decompose when heated in an acidic solution, leading to a

loss of its characteristic flavor-enhancing properties.[9]

Enzymatic Degradation: Phosphatases can break down the molecule, causing it to lose its

function.[9] The degradation pathway often involves conversion to inosine and then to

hypoxanthine.[10][11]

Q4: What are the primary degradation products of Disodium 5'-inosinate?

A4: The primary degradation of Disodium 5'-inosinate (IMP) is a dephosphorylation reaction,

catalyzed by enzymes like 5'-nucleotidase, which converts it to inosine.[11] Inosine can be

further broken down into hypoxanthine and ribose-1-phosphate.[10][12]
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5'-nucleotidase / Phosphatase

Hypoxanthine

Nucleoside Phosphorylase
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Select Solvent

Aqueous Solution Required?

Use Deionized Water

Yes

Is Ethanol/Ether/DMSO an option?

No

Adjust pH to 7.0-8.5

Proceed with Experiment

Note: Sparingly soluble in Ethanol
Insoluble in Ether/DMSO

Yes
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Preparation

Storage

Analysis

Data Evaluation

Prepare IMP Solution
(Known Concentration)

Aliquot into Sealed Vials

Store at Defined Conditions
(e.g., 25°C, 40°C, -80°C)

Pull Samples at
Time Points (T0, T1, T2...)

Analyze via HPLC:
- Potency (% IMP)

- Degradation Products
- pH & Appearance

Plot % IMP vs. Time
Determine Degradation Rate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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